Cas no 2309751-82-2 (1-2-(ethylsulfanyl)benzoyl-4-(1,3,4-thiadiazol-2-yloxy)piperidine)

• Product Name: 1-2-(ethylsulfanyl)benzoyl-4-(1,3,4-thiadiazol-2-yloxy)piperidine
• CAS No: 2309751-82-2
• MF: C₁₆H₁₉N₃O₂S₂
• MW: 349.470960855484
• CID: 6092896
• PubChem ID: 131702399
• Update Time: 2025-10-20

1-2-(ethylsulfanyl)benzoyl-4-(1,3,4-thiadiazol-2-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-2-(ethylsulfanyl)benzoyl-4-(1,3,4-thiadiazol-2-yloxy)piperidine
• 2309751-82-2
• F6574-0595
• AKOS040705651
• 1-[2-(ethylsulfanyl)benzoyl]-4-(1,3,4-thiadiazol-2-yloxy)piperidine
• (2-ethylsulfanylphenyl)-[4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl]methanone
• (4-((1,3,4-thiadiazol-2-yl)oxy)piperidin-1-yl)(2-(ethylthio)phenyl)methanone

• Inchi： 1S/C16H19N3O2S2/c1-2-22-14-6-4-3-5-13(14)15(20)19-9-7-12(8-10-19)21-16-18-17-11-23-16/h3-6,11-12H,2,7-10H2,1H3
• InChI Key： PJAZYVSNOLOAEC-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC=CC=1C(N1CCC(CC1)OC1=NN=CS1)=O

Computed Properties

• Exact Mass: 349.09186920g/mol
• Monoisotopic Mass: 349.09186920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 109Ų

Additional information on 1-2-(ethylsulfanyl)benzoyl-4-(1,3,4-thiadiazol-2-yloxy)piperidine

Introduction to 1-2-(ethylsulfanyl)benzoyl-4-(1,3,4-thiadiazol-2-yloxy)piperidine (CAS No. 2309751-82-2)

1-2-(ethylsulfanyl)benzoyl-4-(1,3,4-thiadiazol-2-yloxy)piperidine, with the CAS number 2309751-82-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a benzoyl group, and a thiadiazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The piperidine ring in 1-2-(ethylsulfanyl)benzoyl-4-(1,3,4-thiadiazol-2-yloxy)piperidine is a common structural motif found in many biologically active compounds. Piperidines are known for their ability to modulate various biological processes, including neurotransmission and enzyme activity. The presence of the piperidine ring in this compound suggests that it may have significant interactions with biological targets such as receptors and enzymes.

The benzoyl group in 1-2-(ethylsulfanyl)benzoyl-4-(1,3,4-thiadiazol-2-yloxy)piperidine adds to its structural complexity and can influence its pharmacological properties. Benzoyl groups are often associated with increased lipophilicity and can enhance the ability of a compound to cross cell membranes. This property is crucial for drugs that need to reach specific intracellular targets or cross the blood-brain barrier.

The thiadiazole moiety in 1-2-(ethylsulfanyl)benzoyl-4-(1,3,4-thiadiazol-2-yloxy)piperidine is another key structural feature that contributes to its biological activity. Thiadiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of this moiety suggests that the compound may have potential applications in treating various diseases and conditions.

Recent studies have explored the potential therapeutic applications of 1-2-(ethylsulfanyl)benzoyl-4-(1,3,4-thiadiazol-2-yloxy)piperidine. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-2-(ethylsulfanyl)benzoyl-4-(1,3,4-thiadiazol-2-yloxy)piperidine has also been investigated for its antimicrobial activity. Studies have demonstrated that it exhibits potent antibacterial activity against a range of Gram-positive and Gram-negative bacteria. This makes it a promising candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic properties of 1-2-(ethylsulfanyl)benzoyl-4-(1,3,4-thiadiazol-2-yloxy)piperidine have also been studied. Preliminary data indicate that it has good oral bioavailability and a favorable pharmacokinetic profile. These properties are essential for developing orally administered drugs that can be effectively absorbed and distributed throughout the body.

Clinical trials are currently underway to further evaluate the safety and efficacy of 1-2-(ethylsulfanyl)benzoyl-4-(1,3,4-thiadiazol-2-yloxy)piperidine. Early results from phase I trials have shown that it is well-tolerated by patients with minimal side effects. These findings are encouraging and suggest that it has the potential to be developed into a safe and effective therapeutic agent.

In conclusion, 1-2-(ethylsulfanyl)benzoyl-4-(1,3,4-thiadiazol-2-yloxy)piperidine (CAS No. 2309751-82-2) is a promising compound with a unique structure that offers significant potential for various therapeutic applications. Its anti-inflammatory and antimicrobial properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover more about its biological activities and mechanisms of action, it is likely that this compound will play an important role in advancing medical treatments for a variety of diseases.